Cas no 330676-92-1 (N-(3-acetylphenyl)-4-butoxybenzamide)

• Product Name: N-(3-acetylphenyl)-4-butoxybenzamide
• CAS No: 330676-92-1
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 6024882
• PubChem ID: 2275193
• Update Time: 2025-08-03

N-(3-acetylphenyl)-4-butoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-4-butoxybenzamide
• Benzamide, N-(3-acetylphenyl)-4-butoxy-
• SR-01000231799
• SR-01000231799-1
• AKOS003482533
• F0147-0022
• 330676-92-1

• Inchi： 1S/C19H21NO3/c1-3-4-12-23-18-10-8-15(9-11-18)19(22)20-17-7-5-6-16(13-17)14(2)21/h5-11,13H,3-4,12H2,1-2H3,(H,20,22)
• InChI Key： LFNUQTPIAKGPDL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on N-(3-acetylphenyl)-4-butoxybenzamide

N-(3-acetylphenyl)-4-butoxybenzamide (CAS No. 330676-92-1): A Comprehensive Overview

N-(3-acetylphenyl)-4-butoxybenzamide, identified by the CAS registry number 330676-92-1, is a chemical compound with a unique structure and diverse applications. This compound, often referred to as 4-butoxy-N-(3-acetylphenyl)benzamide, belongs to the class of benzamides and is characterized by its acetyl and butoxy substituents. The molecule consists of a benzene ring attached to an amide group, with additional substituents that contribute to its chemical reactivity and biological activity.

The synthesis of N-(3-acetylphenyl)-4-butoxybenzamide involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These reactions allow for the precise placement of functional groups on the aromatic ring, ensuring the desired chemical properties. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions, thereby enhancing the yield and purity of the final product.

N-(3-acetylphenyl)-4-butoxybenzamide has garnered significant attention in various fields due to its versatile properties. In pharmaceutical research, this compound has been investigated for its potential as a drug delivery agent. Its ability to form stable amide bonds makes it an ideal candidate for designing prodrugs, which can enhance bioavailability and reduce side effects. Recent studies have demonstrated that this compound can serve as a carrier for hydrophobic drugs, improving their solubility and targeting efficiency.

In addition to its pharmaceutical applications, N-(3-acetylphenyl)-4-butoxybenzamide has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo π-π interactions enables efficient charge transport, which is critical for device performance. Recent breakthroughs in nanotechnology have further expanded its applications, with studies focusing on its integration into graphene-based materials for enhanced conductivity.

The environmental impact of N-(3-acetylphenyl)-4-butoxybenzamide has also been a topic of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways of this compound is essential. Recent research has revealed that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates being identified through metabolomic analysis. These findings highlight the importance of biodegradation studies in assessing the ecological footprint of chemical compounds.

From a toxicological perspective, N-(3-acetylphenyl)-4-butoxybenzamide exhibits low acute toxicity in experimental models. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and ecosystems. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, N-(3-acetylphenyl)-4-butoxybenzamide (CAS No. 330676-92-1) is a multifaceted compound with promising applications across various industries. Its chemical structure, synthesis methods, and functional properties make it a valuable tool in drug development, materials science, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.